Cas no 1341360-06-2 (1H-Pyrazole-5-sulfonamide, 3-cyclopropyl-1-ethyl-)

• Product Name: 1H-Pyrazole-5-sulfonamide, 3-cyclopropyl-1-ethyl-
• CAS No: 1341360-06-2
• MF: C₈H₁₃N₃O₂S
• MW: 215.272720098495
• CID: 5981299
• PubChem ID: 63354391
• Update Time: 2025-08-05

1H-Pyrazole-5-sulfonamide, 3-cyclopropyl-1-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-sulfonamide, 3-cyclopropyl-1-ethyl-
• 1341360-06-2
• EN300-767056
• CS-0350699
• 3-Cyclopropyl-1-ethyl-1h-pyrazole-5-sulfonamide

• Inchi： 1S/C8H13N3O2S/c1-2-11-8(14(9,12)13)5-7(10-11)6-3-4-6/h5-6H,2-4H2,1H3,(H2,9,12,13)
• InChI Key： JXYSEKNVOICOLQ-UHFFFAOYSA-N
• SMILES： N1(CC)C(S(N)(=O)=O)=CC(C2CC2)=N1

Computed Properties

• Exact Mass: 215.07284784g/mol
• Monoisotopic Mass: 215.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 86.4Ų

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• Boiling Point: 423.1±47.0 °C(Predicted)
• pka: 10.00±0.60(Predicted)

Additional information on 1H-Pyrazole-5-sulfonamide, 3-cyclopropyl-1-ethyl-

1H-Pyrazole-5-sulfonamide, 3-cyclopropyl-1-ethyl (CAS No. 1341360-06-2)

1H-Pyrazole-5-sulfonamide, 3-cyclopropyl-1-ethyl (CAS No. 1341360-06-2) is a compound of significant interest in the field of organic chemistry and drug discovery. This compound belongs to the class of sulfonamides, which are widely used in pharmaceuticals due to their potential as enzyme inhibitors and their ability to modulate various biological processes. The structure of this compound features a pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, which is substituted with a sulfonamide group at the 5-position and a cyclopropyl group at the 3-position, along with an ethyl substituent at the 1-position.

The pyrazole ring is a key structural element in this compound, contributing to its stability and reactivity. Pyrazoles are known for their ability to act as hydrogen bond donors and acceptors, making them valuable in the design of bioactive molecules. The sulfonamide group attached at the 5-position further enhances the compound's potential for interacting with biological targets, such as proteins or enzymes. Sulfonamides are particularly noted for their role in inhibiting kinases, which are enzymes involved in cell signaling pathways and are often targets in cancer therapy.

Recent studies have highlighted the importance of heterocyclic compounds like 1H-Pyrazole-5-sulfonamide, 3-cyclopropyl-1-ethyl in drug development. For instance, researchers have explored the use of pyrazole-containing sulfonamides as inhibitors of cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and oncogenesis. The cyclopropyl group and ethyl substituent in this compound contribute to its unique pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME) profiles.

The synthesis of 1H-Pyrazole-5-sulfonamide, 3-cyclopropyl-1-ethyl involves a series of well-established organic reactions. Typically, the pyrazole ring is formed through a condensation reaction between an aldehyde or ketone and an amine derivative. Subsequent substitution reactions are employed to introduce the sulfonamide group and other substituents. The optimization of these synthetic routes has been a focus of recent research efforts to improve yield and purity while minimizing environmental impact.

In terms of biological activity, 1H-Pyrazole-5-sulfonamide, 3-cyclopropyl-1-ethyl has shown promise as a lead compound for developing selective kinase inhibitors. Preclinical studies have demonstrated its ability to inhibit specific kinases with high potency and selectivity. This makes it a candidate for further development into therapeutics targeting diseases such as cancer or inflammatory disorders.

The structural features of this compound also make it amenable to further functionalization. Researchers have explored the addition of various substituents to enhance its bioactivity or alter its pharmacokinetic properties. For example, modifications to the cyclopropyl group or ethyl chain can influence solubility or membrane permeability, which are critical factors in drug delivery.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into how 1H-Pyrazole-5-sulfonamide, 3-cyclopropyl-1-ethyl interacts with its target proteins. These studies have identified key residues responsible for binding affinity and provided guidance for rational drug design.

In conclusion, CAS No. 1341360-06-2, or 1H-Pyrazole-5-sulfonamide, 3-cyclopropyl-1-ethyl, represents an important molecule in contemporary medicinal chemistry research. Its unique structure combines functional groups that confer both chemical stability and biological activity, making it a valuable tool for exploring novel therapeutic strategies.